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Compound of Interest

Compound Name: Surinabant

CAS No.: 288104-79-0

Cat. No.: B1681792

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Surinabant's binding affinity and functional

activity at its primary target, the cannabinoid receptor type 1 (CB1R), versus its potential for

cross-reactivity with other receptors. The data presented is compiled from preclinical studies to

offer an objective assessment of Surinabant's selectivity profile.

Executive Summary
Surinabant (SR147778) is a potent and highly selective antagonist of the cannabinoid CB1

receptor.[1] Extensive in vitro studies demonstrate its nanomolar affinity for CB1R, with

significantly lower affinity for the cannabinoid CB2 receptor (CB2R), indicating a favorable

selectivity profile within the endocannabinoid system. Furthermore, broad off-target screening

has revealed minimal to no significant interactions with a wide array of other G-protein coupled

receptors (GPCRs), ion channels, and enzymes at concentrations well above its therapeutic

range. This high selectivity minimizes the potential for off-target effects, making Surinabant a
valuable tool for investigating the specific roles of the CB1 receptor in physiological and

pathological processes.
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Quantitative Comparison of Binding Affinities
The following table summarizes the binding affinities of Surinabant for human and rat

cannabinoid receptors, providing a clear comparison of its potency and selectivity.

Receptor Species Ligand Assay Type Parameter Value (nM)

CB1
Human

(recombinant)

Surinabant

(SR147778)

Radioligand

Binding
Ki 3.5

CB1 Rat (brain)
Surinabant

(SR147778)

Radioligand

Binding
Ki 0.56

CB2
Human

(recombinant)

Surinabant

(SR147778)

Radioligand

Binding
Ki 400

CB2 Rat (spleen)
Surinabant

(SR147778)

Radioligand

Binding
Ki 400

Data sourced from Rinaldi-Carmona et al., 2004.

Off-Target Screening
In a comprehensive screening study, Surinabant was tested for activity against a panel of over

100 different targets, including a wide range of GPCRs, ion channels, transporters, and

enzymes. In these assays, Surinabant demonstrated no significant affinity, with IC50 values

consistently greater than 1 µM.[1] While the complete list of all screened targets is not publicly

available, this high threshold for off-target activity underscores the remarkable selectivity of

Surinabant for the CB1 receptor.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, based on

established protocols for cannabinoid receptor binding and functional assays.

Radioligand Competition Binding Assay for CB1 and
CB2 Receptors
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This assay determines the binding affinity (Ki) of a test compound by measuring its ability to

displace a radiolabeled ligand from its receptor.

Materials:

Membrane Preparations: Membranes from cells expressing recombinant human CB1 or CB2

receptors, or tissue homogenates from rat brain (for CB1) and spleen (for CB2).

Radioligand: [3H]CP 55,940, a high-affinity cannabinoid receptor agonist.

Test Compound: Surinabant (SR147778).

Non-specific Binding Control: A high concentration of a non-radiolabeled, high-affinity

cannabinoid ligand (e.g., 10 µM WIN 55,212-2).

Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, 0.5% Bovine Serum Albumin

(BSA), pH 7.4.

Wash Buffer: 50 mM Tris-HCl, 0.05% BSA, pH 7.4.

Scintillation Cocktail.

96-well Filter Plates with glass fiber filters (e.g., GF/B or GF/C).

Cell Harvester.

Scintillation Counter.

Procedure:

Preparation of Reagents: Prepare serial dilutions of Surinabant in assay buffer to achieve a

range of final concentrations (e.g., 10-11 to 10-5 M).

Assay Setup: In a 96-well plate, combine the membrane preparation, the radioligand ([3H]CP

55,940 at a concentration close to its Kd), and either assay buffer (for total binding), the non-

specific binding control, or a dilution of Surinabant.
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Incubation: Incubate the plate at 30°C for 60-90 minutes to allow the binding to reach

equilibrium.

Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through

the glass fiber filter plate using a cell harvester. This separates the receptor-bound

radioligand from the unbound radioligand.

Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining

unbound radioligand.

Scintillation Counting: After drying the filter plate, add scintillation cocktail to each well and

measure the radioactivity using a scintillation counter.

Data Analysis:

Calculate specific binding by subtracting the non-specific binding from the total binding.

Plot the percentage of specific binding against the logarithm of the Surinabant
concentration to generate a competition curve.

Determine the IC50 value (the concentration of Surinabant that inhibits 50% of the

specific binding of the radioligand) from the curve using non-linear regression.

Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 +

([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation

constant.
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Workflow for Radioligand Competition Binding Assay.

[35S]GTPγS Functional Assay
This functional assay measures the activation of G-proteins coupled to a receptor in response

to an agonist, and the ability of an antagonist to block this activation.

Materials:

Membrane Preparations: Membranes from cells expressing the GPCR of interest (e.g., CB1

or CB2).

Radioligand: [35S]GTPγS.

Agonist: A known agonist for the receptor (e.g., CP 55,940 for cannabinoid receptors).

Antagonist: Surinabant (SR147778).

Assay Buffer: Typically contains Tris-HCl, MgCl2, EDTA, and NaCl.

GDP: Guanosine diphosphate.
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Non-specific Binding Control: High concentration of unlabeled GTPγS.

Filtration and Scintillation Counting materials as described above.

Procedure:

Pre-incubation with Antagonist: Incubate the membrane preparation with various

concentrations of Surinabant.

Stimulation with Agonist: Add the agonist to the wells to stimulate the receptor.

GTPγS Binding: Add [35S]GTPγS and GDP to the wells and incubate to allow the binding of

the radioligand to the activated G-proteins.

Termination and Filtration: Stop the reaction and separate bound from unbound [35S]GTPγS

by rapid filtration, as described in the binding assay protocol.

Scintillation Counting and Data Analysis:

Measure the radioactivity on the filters.

Plot the amount of [35S]GTPγS binding against the agonist concentration in the presence

and absence of different concentrations of Surinabant.

Determine the antagonist's potency (often expressed as a pA2 value) by analyzing the

rightward shift of the agonist dose-response curve.

Setup

Activation & Binding Detection & Analysis

Receptor Membranes

Pre-incubate

Surinabant

Add Agonist Add [35S]GTPγS
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Workflow for [35S]GTPγS Functional Assay.

Signaling Pathways
Surinabant acts as an antagonist at the CB1 receptor, which is a Gi/o-coupled GPCR. Upon

activation by an agonist, the CB1 receptor typically inhibits adenylyl cyclase, leading to a

decrease in intracellular cyclic AMP (cAMP) levels. It can also modulate ion channels, such as

inhibiting N- and P/Q-type calcium channels and activating inwardly rectifying potassium

channels. Surinabant blocks these downstream effects by preventing agonist binding to the

CB1 receptor.
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CB1 Receptor Signaling Pathway and the Antagonistic Action of Surinabant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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